What are the photophysical properties of golden yellow dyes
What are the photophysical properties of golden yellow dyes
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the photophysical properties of selected golden yellow dyes. The document is structured to offer a comprehensive overview of key characteristics, detailed experimental methodologies for their determination, and visual representations of experimental workflows. This guide is intended to serve as a valuable resource for researchers and professionals engaged in fields where the interaction of light with chemical compounds is of paramount importance.
Introduction to Golden Yellow Dyes and their Photophysical Properties
Golden yellow dyes encompass a diverse range of chemical structures, primarily including azo and stilbene-based compounds. Their characteristic color arises from the absorption of light in the blue-violet region of the electromagnetic spectrum. The photophysical behavior of these dyes is dictated by their electronic structure and the surrounding environment. Key photophysical properties include:
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Absorption: The process by which a molecule absorbs a photon of light, transitioning to a higher electronic energy state. This is characterized by the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε), which is a measure of how strongly the molecule absorbs light at that wavelength.
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Emission (Fluorescence): The process by which a molecule in an excited electronic state returns to the ground state by emitting a photon. This is characterized by the emission maximum (λem), the fluorescence quantum yield (Φf), and the fluorescence lifetime (τf).
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Fluorescence Quantum Yield (Φf): The ratio of the number of photons emitted to the number of photons absorbed. It represents the efficiency of the fluorescence process.
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Fluorescence Lifetime (τf): The average time a molecule spends in the excited state before returning to the ground state.
Understanding these properties is crucial for applications ranging from textile dyeing and biological staining to the development of fluorescent probes and sensors.
Quantitative Photophysical Data
The following tables summarize the available quantitative photophysical data for a selection of golden yellow dyes. It is important to note that these values can be influenced by factors such as solvent polarity, pH, and temperature.
Table 1: Photophysical Properties of Selected Golden Yellow Dyes
| Dye Name (C.I. Name) | C.I. Number | CAS Number | Chemical Class | λmax (nm) | ε (M⁻¹cm⁻¹) | λem (nm) | Φf | τf (ns) | Solvent |
| Direct Yellow 11 | 40000 | 1325-37-7 | Stilbene/Azo | ~410-421 | Data not available | Data not available | Data not available | Data not available | Water |
| Disperse Yellow 7 | 26090 | 6300-37-4 | Monoazo | 384-388 | >34,000 | Weakly fluorescent | Data not available | Data not available | Acetone |
| Auramine O (Basic Yellow 2) | 41000 | 2465-27-2 | Diphenylmethane | 431.2 | 25,300 | ~500 | 0.03 | Data not available | Glycerol[1][2] |
| Thioflavin T (Basic Yellow 1) | 49005 | 2390-54-7 | Benzothiazole | 385 (free) | Data not available | 445 (free) | <0.001 (free) | Data not available | Water[3] |
| Thioflavin T (Bound) | 49005 | 2390-54-7 | Benzothiazole | ~450 | Data not available | ~482 | ~0.4 | Data not available | Bound to amyloid fibrils[3] |
Experimental Protocols
This section provides detailed methodologies for the determination of the key photophysical properties discussed in this guide.
UV-Visible Absorption Spectroscopy
This technique is used to determine the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε).
Methodology:
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Sample Preparation:
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Prepare a stock solution of the dye of a known concentration (e.g., 1 mg/mL) in a spectroscopic grade solvent (e.g., water, ethanol, acetone).
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From the stock solution, prepare a series of dilutions to obtain solutions with absorbances in the range of 0.1 to 1.0 at the expected λmax. This ensures adherence to the Beer-Lambert law.
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Instrumentation:
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Use a dual-beam UV-Vis spectrophotometer.
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Measurement:
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Calibrate the spectrophotometer by recording a baseline with a cuvette containing the pure solvent (the "blank").[4]
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Record the absorption spectrum of each diluted dye solution over a suitable wavelength range (e.g., 300-700 nm for golden yellow dyes).[4]
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Identify the λmax from the spectrum of the most concentrated solution within the linear range.
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Using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm), calculate the molar extinction coefficient (ε). A plot of absorbance versus concentration should yield a straight line with a slope equal to εl.
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Steady-State Fluorescence Spectroscopy
This technique is used to determine the fluorescence emission spectrum and the relative fluorescence quantum yield (Φf).
Methodology for Relative Quantum Yield Determination:
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Selection of a Standard:
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Choose a fluorescence standard with a known quantum yield and with absorption and emission spectra that are in a similar spectral region to the sample under investigation. For golden yellow dyes, standards like Quinine Sulfate (in 0.5 M H₂SO₄, Φf ≈ 0.54) or Fluorescein (in 0.1 M NaOH, Φf ≈ 0.95) can be considered, although careful spectral overlap correction is necessary.
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Sample Preparation:
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Prepare a series of dilute solutions of both the sample and the standard in the same spectroscopic grade solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[5]
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Instrumentation:
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Use a spectrofluorometer equipped with an excitation source, excitation and emission monochromators, and a detector. The instrument should be corrected for the wavelength-dependent response of the detection system.
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Measurement:
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Record the absorption spectra of all sample and standard solutions.
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Record the fluorescence emission spectra of all sample and standard solutions, exciting at the same wavelength for both.
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Integrate the area under the corrected emission spectra for both the sample and the standard solutions.
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Calculation:
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Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.
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The fluorescence quantum yield of the sample (Φf_sample) is calculated using the following equation:
Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)
where:
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Φf_std is the quantum yield of the standard.
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Grad_sample and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and standard, respectively.
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n_sample and n_std are the refractive indices of the sample and standard solutions (if the solvents are different).[5][6]
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Time-Resolved Fluorescence Spectroscopy
This section describes the measurement of fluorescence lifetime (τf) using Time-Correlated Single-Photon Counting (TCSPC).[7][8]
Methodology:
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Instrumentation:
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A TCSPC system typically consists of a pulsed light source (e.g., a picosecond laser diode or a Ti:Sapphire laser), a sample holder, a fast and sensitive photodetector (e.g., a microchannel plate photomultiplier tube or a single-photon avalanche diode), and timing electronics.[9]
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Instrument Response Function (IRF):
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Measure the IRF of the system by using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) in place of the sample. The IRF represents the temporal profile of the excitation pulse as measured by the detection system.[9]
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Sample Measurement:
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Place the dilute dye solution (absorbance < 0.1 at the excitation wavelength) in the sample holder.
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Collect single-photon events over a period of time to build up a histogram of photon arrival times relative to the excitation pulse. The collection should continue until a sufficient number of counts are in the peak channel (e.g., 10,000 counts) to ensure good statistical accuracy.
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Data Analysis:
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The measured fluorescence decay is a convolution of the true fluorescence decay of the sample and the IRF.
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Deconvolute the IRF from the measured decay data using appropriate software.
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Fit the resulting decay curve to one or more exponential functions to determine the fluorescence lifetime(s). For a single exponential decay, the intensity (I) as a function of time (t) is given by:
I(t) = I₀ * exp(-t/τf)
where I₀ is the intensity at time zero and τf is the fluorescence lifetime.
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Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.
References
- 1. omlc.org [omlc.org]
- 2. PhotochemCAD | Auramine O [photochemcad.com]
- 3. Thioflavin T | AAT Bioquest [aatbio.com]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Making sure you're not a bot! [opus4.kobv.de]
- 6. jasco-global.com [jasco-global.com]
- 7. Time-correlated single photon counting (TCSPC) [uniklinikum-jena.de]
- 8. horiba.com [horiba.com]
- 9. ridl.cfd.rit.edu [ridl.cfd.rit.edu]
